N-cyclohexyl-3-(methylsulfonyl)pyrrolidine-1-carboxamide

• IUPAC Name: N-cyclohexyl-3-methylsulfonylpyrrolidine-1-carboxamide
• InChI: InChI=1S/C12H22N2O3S/c1-18(16,17)11-7-8-14(9-11)12(15)13-10-5-3-2-4-6-10/h10-11H,2-9H2,1H3,(H,13,15)
• InChI Key: ZFEHKIZPRDKQLJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1CCN(C1)C(=O)NC2CCCCC2
• Molecular Formula: C12H22N2O3S
• Molecular Weight: 274.38 g/mol
• CAS No.: 1448034-25-0

Description

N-cyclohexyl-3-(methylsulfonyl)pyrrolidine-1-carboxamide (also known as CX-516) is a nootropic drug that has been extensively studied for its potential cognitive enhancing effects. CX-516 belongs to the class of compounds known as ampakines, which are positive allosteric modulators of AMPA receptors in the brain. These receptors are involved in synaptic plasticity, which is the ability of the brain to change and adapt in response to new experiences and learning.

Scientific Research Applications

Synthetic Methodologies and Catalysis Research on pyrrolidine derivatives, such as the study by Singh et al. (2013), demonstrates the efficiency of pyrrolidine-based catalysts in stereoselective Michael additions, producing γ-nitro carbonyl compounds with high yield and excellent stereoselectivity without additives (Singh et al., 2013). This exemplifies the utility of pyrrolidine derivatives in organic synthesis, particularly in enhancing reaction outcomes through catalysis.

Drug Discovery and Pharmaceutical Research The development of new compounds with potential therapeutic applications is a significant area of application for pyrrolidine derivatives. For instance, Ma et al. (2017) highlighted the role of an amide derived from pyrrolidine in facilitating Cu-catalyzed coupling reactions, opening avenues for the synthesis of pharmaceutically important (hetero)aryl methylsulfones (Ma et al., 2017). Such research underscores the relevance of pyrrolidine derivatives in the creation of new molecules with potential drug efficacy.

Material Science and Polymer Chemistry Pyrrolidine derivatives also find applications in material science, particularly in the synthesis of polymers with unique properties. Saxena et al. (2003) explored the synthesis of polyamides and poly(amide-imide)s using a pyrrolidine-derived monomer, indicating the versatility of these compounds in forming materials with desirable thermal and solubility characteristics (Saxena et al., 2003).

Future Directions

Pyrrolidine derivatives, including “N-cyclohexyl-3-(methylsulfonyl)pyrrolidine-1-carboxamide”, could be further explored for their potential biological activities. They could be employed in traditional and modern medicine, or used as leads for drug discovery and development.

Mechanism of Action

The cyclohexyl group is a common feature in many biologically active compounds and can influence the compound’s binding to its targets . The carboxamide group is a functional group that appears in numerous biologically active compounds and drugs, and it can participate in hydrogen bonding, potentially influencing the compound’s interaction with its targets .